![molecular formula C18H16ClFN4O B5063515 N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide](/img/structure/B5063515.png)
N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science.
Mechanism of Action
The mechanism of action of N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide varies depending on its application. In medicine, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and the breakdown of acetylcholine. In agriculture, it inhibits the metabolic pathways of weeds, leading to their death. In materials science, it acts as a building block for the synthesis of new materials with unique properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on its application. In medicine, it has been shown to have anticancer and anti-Alzheimer's disease activity. In agriculture, it has been shown to inhibit the growth of certain weeds. In materials science, it has been investigated for its potential use as a building block for the synthesis of new materials with unique properties.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide in lab experiments include its potential applications in medicine, agriculture, and materials science. Its multi-functional properties make it a versatile building block for the synthesis of new materials with unique properties. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are numerous future directions for the study of N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide. In medicine, further studies are needed to fully understand its potential anticancer and anti-Alzheimer's disease activity. In agriculture, further research is needed to optimize its use as a herbicide. In materials science, future studies could focus on the synthesis of new materials with unique properties using this compound as a building block. Overall, the potential applications of this compound make it a promising compound for future research.
Synthesis Methods
The synthesis of N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that includes the reaction of 2-chlorobenzyl chloride with sodium azide to form 2-chlorobenzyl azide, which is then reacted with 2-fluorobenzyl alcohol to form 2-fluorobenzyl 2-chlorobenzyl azide. This compound is then treated with triethylamine and methyl isocyanate to form this compound.
Scientific Research Applications
N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential applications in various fields. In medicine, it has been shown to have anticancer activity by inhibiting the growth of cancer cells. It has also been investigated as a potential treatment for Alzheimer's disease due to its ability to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
In agriculture, this compound has been studied for its potential use as a herbicide. It has been shown to inhibit the growth of certain weeds by interfering with their metabolic pathways.
In materials science, this compound has been investigated for its potential use as a building block for the synthesis of new materials with unique properties.
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-1-[(2-fluorophenyl)methyl]-N-methyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClFN4O/c1-23(10-13-6-2-4-8-15(13)19)18(25)17-12-24(22-21-17)11-14-7-3-5-9-16(14)20/h2-9,12H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHDSXMAEVCBYGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1Cl)C(=O)C2=CN(N=N2)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClFN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.